Cas no 1008583-09-2 (N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide)

• Product Name: N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide
• CAS No: 1008583-09-2
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 5381804
• Update Time: 2025-06-08

N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-3H-indol-3-yl]acetamide
• N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

• Inchi： 1S/C20H21ClN2O3/c1-13-4-7-16(8-5-13)26-11-3-10-23-18-9-6-15(21)12-17(18)19(20(23)25)22-14(2)24/h4-9,12,19H,3,10-11H2,1-2H3,(H,22,24)
• InChI Key： VELSOHBGARBYKK-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(N(CCCOC3=CC=C(C)C=C3)C1=O)C=CC(Cl)=C2)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

Introduction to N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide (CAS No. 1008583-09-2)

N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1008583-09-2, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a complex indole core and various functional groups, makes it a subject of intense study for potential therapeutic applications.

The molecular framework of N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide is characterized by its 5-chloro substituent on the indole ring, which is known to modulate the electronic properties of the molecule. Additionally, the presence of a 4-methylphenoxy group at the propyl chain's terminus introduces an aromatic moiety that can influence both the solubility and binding affinity of the compound. These structural features are critical in determining its interaction with biological targets, making it a valuable candidate for drug discovery.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Indole compounds are known for their role in various biological processes, including neurotransmitter signaling, inflammation modulation, and antioxidant activity. The specific derivative N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide has been investigated for its potential in addressing several therapeutic challenges. Its unique structural composition suggests that it may interact with multiple targets within biological systems, offering a multifaceted approach to drug design.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that indole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. The 5-chloro group in N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide may enhance its binding affinity to these enzymes, thereby improving its efficacy as an anti-inflammatory agent. Furthermore, the 4-methylphenoxy moiety could contribute to its metabolic stability, ensuring prolonged activity within the body.

The synthesis of N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the indole core through cyclization reactions, followed by functionalization at various positions using chlorination and alkylation techniques. The introduction of the 4-methylphenoxy group at the propyl chain is achieved through nucleophilic substitution reactions, where careful selection of reagents ensures high yield and purity.

In terms of pharmacokinetic properties, N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide exhibits favorable characteristics that make it suitable for therapeutic use. Its molecular structure suggests good solubility in both aqueous and lipid environments, which is crucial for efficient absorption and distribution throughout the body. Additionally, preliminary studies indicate that this compound has a reasonable half-life, allowing for sustained therapeutic effects with appropriate dosing regimens.

The potential applications of N-{5-chloro-1-[3-(4-methylphenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-y]acetamide extend beyond anti-inflammatory therapy. Researchers are exploring its potential in treating neurological disorders, where indole derivatives have shown promise in modulating neurotransmitter release and receptor activity. The presence of the 5-chloro group may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drugs.

Epidemiological studies have also highlighted the importance of indole compounds in maintaining overall health due to their antioxidant and anti-carcinogenic properties. N-{5-chloro-l-[...]acetamide may contribute to these benefits by scavenging reactive oxygen species and inhibiting pathways that lead to cellular damage. This dual functionality makes it a versatile compound with broad therapeutic implications.

The development of N-{5-chloro-l-[...]acetamide as a drug candidate is supported by advances in computational chemistry and high-throughput screening technologies. These tools allow researchers to predict molecular interactions and optimize lead compounds efficiently. By leveraging these technologies, scientists can accelerate the discovery process and bring new treatments to market more rapidly.

In conclusion, N-{5-chloro-l-[...]acetamide (CAS No. 1008583-l09-l) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating inflammation-related diseases and neurological disorders make it a valuable compound for further investigation. As research continues to uncover new insights into its mechanisms of action，this molecule is poised to play a crucial role in shaping future therapeutic strategies.